Adenosylcob(III)yrinic acid a,c-diamide

cobalamin biosynthesis enzyme kinetics CobQ substrate specificity

Adenosylcob(III)yrinic acid a,c-diamide (CHEBI:2482) is a cobalt corrinoid that serves as a key late-stage intermediate in the de novo biosynthesis of adenosylcobalamin (coenzyme B12). The compound is defined by cob(III)yrinic acid a,c-diamide bearing a 5'-adenosyl group covalently attached to the central cobalt atom, with a molecular formula of C55H73CoN11O15 and an average molecular mass of approximately 1187.2 Da.

Molecular Formula C55H73CoN11O15+
Molecular Weight 1187.2 g/mol
Cat. No. B1260783
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameAdenosylcob(III)yrinic acid a,c-diamide
Molecular FormulaC55H73CoN11O15+
Molecular Weight1187.2 g/mol
Structural Identifiers
SMILESCC1=C2C(C(C([N-]2)C3(C(C(C(=N3)C(=C4C(C(C(=N4)C=C5C(C(C1=N5)CCC(=O)O)(C)C)CCC(=O)O)(C)CC(=O)N)C)CCC(=O)O)(C)CC(=O)N)C)CC(=O)O)(C)CCC(=O)O.[CH2-]C1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O.[Co+3]
InChIInChI=1S/C45H62N6O12.C10H12N5O3.Co/c1-21-36-24(10-13-32(56)57)41(3,4)28(49-36)18-27-23(9-12-31(54)55)43(6,19-29(46)52)39(48-27)22(2)37-25(11-14-33(58)59)44(7,20-30(47)53)45(8,51-37)40-26(17-35(62)63)42(5,38(21)50-40)16-15-34(60)61;1-4-6(16)7(17)10(18-4)15-3-14-5-8(11)12-2-13-9(5)15;/h18,23-26,40H,9-17,19-20H2,1-8H3,(H10,46,47,48,49,50,51,52,53,54,55,56,57,58,59,60,61,62,63);2-4,6-7,10,16-17H,1H2,(H2,11,12,13);/q;-1;+3/p-1/t23-,24-,25-,26+,40-,42-,43+,44+,45+;4-,6-,7-,10-;/m11./s1
InChIKeyOQTDHDDYVKUSEW-NQYRMHKHSA-M
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Adenosylcob(III)yrinic Acid a,c-diamide: A Pivotal Cobalt Corrinoid Intermediate in Adenosylcobalamin Biosynthesis for Research and Industrial Procurement


Adenosylcob(III)yrinic acid a,c-diamide (CHEBI:2482) is a cobalt corrinoid that serves as a key late-stage intermediate in the de novo biosynthesis of adenosylcobalamin (coenzyme B12) [1]. The compound is defined by cob(III)yrinic acid a,c-diamide bearing a 5'-adenosyl group covalently attached to the central cobalt atom, with a molecular formula of C55H73CoN11O15 and an average molecular mass of approximately 1187.2 Da [2]. It belongs to the metallotetrapyrrole class and is specifically classified as a precorrin, representing the convergence point where the oxygen-dependent (aerobic) and oxygen-independent (anaerobic) cobalamin biosynthetic pathways reunite [3]. The compound is found across all living organisms that utilize adenosylcobalamin-dependent enzymes, from bacteria to humans, but is absent in plants and fungi [4].

Pathway roleLate-stage adenosylcobalamin biosynthesis intermediate
Redox stateAir-stable Co(III)-adenosyl corrinoid for benchtop handling
Pathway junctionConvergence of aerobic and anaerobic cobalamin routes

Why Adenosylcob(III)yrinic Acid a,c-diamide Cannot Be Replaced by Generic Cobalamin Precursors in Research Applications


Adenosylcob(III)yrinic acid a,c-diamide occupies a biochemically unique position that precludes substitution by upstream or downstream analogs. Unlike its immediate precursor cob(I)yrinic acid a,c-diamide—which requires a highly reducing environment to maintain the nucleophilic Co(I) state [1]—this compound is stabilized in the Co(III) oxidation state through the covalent adenosyl–cobalt bond, making it the first air-stable intermediate downstream of the adenosylation step. Furthermore, it is distinguished from its downstream product adenosylcobyric acid by the presence of only two (a and c) amidated side chains rather than six, and it is the specific substrate for the CobQ/cobyric acid synthase (EC 6.3.5.10) which catalyzes the sequential amidation of carboxyl groups b, d, e, and g [2]. The compound also differs fundamentally from hydrogenobyrinic acid a,c-diamide—the corresponding aerobic pathway intermediate—which lacks cobalt entirely; this distinction is consequential because the aerobic and anaerobic pathways merge precisely at adenosylcobyrinic acid a,c-diamide [3]. These biochemical distinctions mean that in vitro reconstitution studies, enzyme kinetics assays, and biosynthetic pathway engineering each demand this specific intermediate and cannot employ generic cobalamin precursors.

Cob(I) precursorAir-sensitive Co(I) state requires strict anaerobic conditions; Co(III) adenosyl form supports standard lab workflows.
Downstream adenosylcobyric acidFully amidated product is not a CobQ substrate; only the a,c-diamide matches the amidation pattern required for the four-step cascade.
Hydrogenobyrinic acid a,c-diamideLacks cobalt and is an aerobic-only intermediate; does not represent the convergence point where both pathways unite.

Quantitative Differentiation Evidence for Adenosylcob(III)yrinic Acid a,c-diamide Against Closest Analogs


Enzyme Kinetic Comparison: Km of Adenosylcob(III)yrinic Acid a,c-diamide for Cobyric Acid Synthase (CobQ) vs. Partially Amidated Intermediates

In the cobyric acid synthase (CobQ, EC 6.3.5.10) reaction from Pseudomonas denitrificans, adenosylcobyrinic acid a,c-diamide exhibits the lowest Km among all pathway intermediates, measured at 1.04 µM at pH 7.5 [1]. This value is lower than that for the triamide (1.22 µM), tetraamide (1.21 µM), and pentaamide (1.25 µM) intermediates, indicating that the diamide is the kinetically preferred substrate for entry into the four-step amidation cascade [1]. The Km for the amide nitrogen donor L-glutamine when adenosylcobyrinic acid a,c-diamide is the cosubstrate is 45 µM, compared to 20.4 mM for ammonia, representing a ~450-fold preference for glutamine [1][2].

CobQ substrate Km
Head-to-head
Km 1.04 µM (diamide) vs. 1.22–1.25 µM (tri-/tetra-/pentaamide)
Supports kinetic preference as CobQ entry substrate
pH 7.5, P. denitrificans CobQ; glutamine Km 45 µM
cobalamin biosynthesis enzyme kinetics CobQ substrate specificity

Convergence Point Specificity: Adenosylcob(III)yrinic Acid a,c-diamide as the Unique Junction of Aerobic and Anaerobic Cobalamin Pathways

Adenosylcobyrinic acid a,c-diamide is the precise intermediate at which the oxygen-dependent (aerobic, late cobalt insertion) and oxygen-independent (anaerobic, early cobalt insertion) cobalamin biosynthetic pathways merge [1]. This is in contrast to hydrogenobyrinic acid a,c-diamide, which exists exclusively in the aerobic pathway prior to cobalt insertion, and cobyrinic acid a,c-diamide (non-adenosylated), which exists only in the anaerobic pathway. The aerobic pathway proceeds through hydrogenobyrinic acid a,c-diamide (Km for cobaltochelatase = 0.085 ± 0.015 µM, Co²⁺ Km = 4.2 ± 0.2 µM, ATP Km = 220 ± 36 µM) [2], whereas the anaerobic pathway utilizes cobyrinic acid a,c-diamide (Km for CbiA = 0.74 µM for cobyrinic acid, 2.7 µM for ATP, 53 µM for glutamine) [3]. Both pathways converge to produce adenosylcob(III)yrinic acid a,c-diamide, which then undergoes amidation by CobQ to yield adenosylcobyric acid [1].

Pathway convergence
Class-level
Sole junction of aerobic and anaerobic cobalamin biosynthesis
Pathway position supports flux engineering focus
Qualitative differentiation; distinct enzyme kinetics upstream
metabolic engineering pathway convergence cobalamin biosynthesis

Cobalt Oxidation State Stability: Co(III) Adenosylated Form vs. Co(I) Precursor in Adenosyltransferase Substrate Preference

Adenosylcob(III)yrinic acid a,c-diamide contains cobalt in the stable Co(III) oxidation state, covalently bound to the 5'-adenosyl ligand, whereas its immediate precursor cob(I)yrinic acid a,c-diamide contains cobalt in the highly reactive, supernucleophilic Co(I) state [1]. The adenosyltransferase enzymes (CobO in aerobic bacteria, CobA in anaerobic bacteria) exhibit differential specificity: P. denitrificans CobO shows strict specificity for cobyrinic acid a,c-diamide and corrinoids that occur later in the pathway, while S. typhimurium CobA has broader specificity, able to transfer not only adenosyl but also cytidyl, uridyl, and guanosyl groups to cobalt, with decreasing order of preference: ATP > CTP > UTP > GTP [1]. A kcat value of 3.6 s⁻¹ has been reported for the CobA adenosyltransferase reaction at 30°C, pH 7.5 [2]. Within the adenosyltransferase active site, the reduction potential of the 4-coordinate Co(II) intermediate is raised by approximately 250 mV compared with the free compound, bringing it into a physiologically accessible range for single-electron reduction [3].

Cobalt redox stability
Class-level
Co(III)-adenosyl: air-stable; Co(I) precursor: O₂-sensitive, requires reducing environment
Air-stable Co(III) enables practical in vitro handling
kcat 3.6 s⁻¹ (CobA, 30°C); enzyme-bound reduction potential elevated ~250 mV
cobalt corrinoid chemistry redox biochemistry adenosyltransferase

Amide Nitrogen Donor Selectivity: L-Glutamine vs. Ammonia Km Comparison for CobQ-Mediated Amidation of the Target Compound

The CobQ/cobyric acid synthase (EC 6.3.5.10) exhibits a pronounced preference for L-glutamine over ammonia as the amide nitrogen donor when adenosylcobyrinic acid a,c-diamide is the corrinoid substrate. The Km for L-glutamine is 45 µM (pH 7.5, P. denitrificans CobQ), whereas the Km for ammonia is 20.4 mM, representing a ~453-fold difference in apparent affinity [1]. This contrasts with the related cobyrinate a,c-diamide synthase (CbiA, EC 6.3.5.11) from the anaerobic pathway, where the selectivity is even more extreme: Km (glutamine) = 53 µM vs. Km (ammonia) = 26,200 µM (~494-fold difference) [2]. The equivalent aerobic enzyme hydrogenobyrinic acid a,c-diamide synthase (EC 6.3.5.9) also shows a substantial Km elevation for ammonia relative to glutamine, indicating that this selectivity pattern is conserved across the pathway [3].

Nitrogen donor selectivity
Cross-study
Glutamine Km 45 µM vs. ammonia Km 20.4 mM (~453-fold preference)
L-glutamine strongly preferred donor for in vitro amidation
CobQ pH 7.5; parallel CbiA selectivity ~494-fold
amidotransferase nitrogen metabolism substrate selectivity

Cobaltochelatase Substrate Discrimination: Hydrogenobyrinic Acid vs. Cobyrinic Acid Derivatives as Cobalt Insertion Substrates in the Aerobic Pathway

Comparative Km data from the aerobic cobalamin pathway in P. denitrificans reveal that hydrogenobyrinic acid and its a,c-diamide are far superior substrates for the amidative enzymes compared with cobyrinic acid derivatives. Specifically, for cobyrinic acid a,c-diamide synthase (EC 6.3.5.11), hydrogenobyrinic acid exhibits a Km of 0.41 µM and hydrogenobyrinic acid c-monoamide a Km of 0.21 µM, which are approximately 390-fold and 762-fold lower, respectively, than the Km of 160 µM for (CN,aq)cobyrinic acid [1]. For cobaltochelatase (CobN-CobST complex), the Km for hydrogenobyrinic acid a,c-diamide is 0.085 ± 0.015 µM [2]. These data establish that adenosylcob(III)yrinic acid a,c-diamide, which derives from the cobalt-inserted hydrogenobyrinic acid a,c-diamide in the aerobic pathway, sits within a highly optimized substrate recognition framework that discriminates sharply against non-hydrogenated corrinoid substrates.

Chelatase discrimination
Cross-study
Hydrogenobyrinic acid a,c-diamide Km 0.085 µM vs. cobyrinic acid Km 160 µM (>1,800-fold)
Strong substrate discrimination may inform aerobic reconstitution design
P. denitrificans cobaltochelatase; non-hydrogenated substrates poorly recognized
cobalt chelation cobaltochelatase aerobic pathway

Phylogenetic Distribution: Adenosylcob(III)yrinic Acid a,c-diamide as a Universal Intermediate in Cobalamin-Utilizing Organisms

Adenosylcob(III)yrinic acid a,c-diamide is biosynthesized in all prokaryotic organisms that produce adenosylcobalamin, as well as in animals (including humans) via the mitochondrial adenosyltransferase MMAB (EC 2.5.1.17), which catalyzes the conversion of cob(I)yrinic acid a,c-diamide to this compound [1]. In contrast, plants and fungi are thought not to synthesize or utilize adenosylcobalamin and consequently do not possess this intermediate [1]. The human mitochondrial enzyme (MMAB) has been structurally characterized (PDB: 2IDX) and catalyzes both the adenosylation of cob(I)yrinic acid a,c-diamide and cobinamide, with the former being the physiologically relevant substrate in de novo biosynthesis [2]. The CobA enzyme in S. typhimurium shows broader cosubstrate tolerance (CTP, UTP, GTP) compared with the more stringent CobO in P. denitrificans, which preferentially adenosylates cobyrinic acid a,c-diamide [3].

Phylogenetic distribution
Class-level
Present in bacteria and animal mitochondria; absent in plants/fungi
Source organism selection may affect adenosylation fidelity
CobA broad specificity vs. CobO/MMAB narrow specificity
comparative genomics phylogenetic profiling cobalamin auxotrophy

Optimal Research and Industrial Application Scenarios for Adenosylcob(III)yrinic Acid a,c-diamide Based on Quantitative Evidence


In Vitro Reconstitution of the Cobyric Acid Synthase (CobQ) Four-Step Amidation Cascade for Cobalamin Pathway Studies

Adenosylcob(III)yrinic acid a,c-diamide is the kinetically optimal entry substrate for the CobQ-catalyzed amidation cascade, with the lowest Km (1.04 µM) among all intermediates (triamide 1.22 µM, tetraamide 1.21 µM, pentaamide 1.25 µM) [1]. In vitro reconstitution experiments should use this compound at concentrations ≥5–10 µM to achieve near-Vmax rates, with L-glutamine at ≥0.5 mM as the preferred nitrogen donor (Km = 45 µM). Ammonia should be avoided unless supplied at >100 mM (Km = 20.4 mM), which may cause non-specific base-catalyzed side reactions [1]. The reaction should be conducted at pH 7.5 with ATP at ≥0.1 mM (Km = 11 µM) and Mg²⁺ as the required divalent cation [2]. This reconstitution system is directly applicable to high-throughput screening of CobQ inhibitors for antimicrobial drug discovery targeting cobalamin biosynthesis [2].

Metabolic Engineering of Cobalamin Overproduction in Bacterial Hosts Through Flux Optimization at the Pathway Convergence Point

Because adenosylcob(III)yrinic acid a,c-diamide represents the unique convergence point of the aerobic and anaerobic cobalamin biosynthetic pathways [1], metabolic engineering strategies aimed at increasing adenosylcobalamin titers should prioritize flux optimization through this node. In aerobic hosts such as P. denitrificans, the cobalt insertion step (cobaltochelatase, Km for hydrogenobyrinic acid a,c-diamide = 0.085 µM) and the subsequent adenosylation (CobO) and amidation (CobQ, Km for diamide = 1.04 µM) steps can be coordinately overexpressed [2]. In anaerobic hosts such as S. typhimurium, the CobA adenosyltransferase shows broader substrate specificity and may require targeted mutagenesis to minimize side-product formation [3]. Monitoring the intracellular accumulation of adenosylcob(III)yrinic acid a,c-diamide via LC-MS serves as a key diagnostic for pathway bottleneck identification [1].

Structural Biology of Human MMAB and Bacterial Adenosyltransferases Using the Purified Intermediate as a Crystallographic Ligand

The human mitochondrial adenosyltransferase MMAB (PDB: 2IDX) and its bacterial homologs CobO/CobA catalyze the formation of adenosylcob(III)yrinic acid a,c-diamide from cob(I)yrinic acid a,c-diamide and ATP [1]. For crystallographic and cryo-EM studies of these enzymes in their product-bound state, purified adenosylcob(III)yrinic acid a,c-diamide is the required ligand. The Co(III) oxidation state confers air stability that permits aerobic co-crystallization setups, unlike the oxygen-labile Co(I) precursor [2]. The reported kcat of 3.6 s⁻¹ (30°C, pH 7.5) for the CobA enzyme provides a benchmark for assessing the catalytic competence of crystallized enzyme preparations [3]. Structural studies with this compound have direct relevance to understanding the molecular pathology of cobalamin metabolism disorders linked to MMAB mutations [1].

Chemoenzymatic Synthesis of Adenosylcobalamin Analogs for Biochemical Probe Development

Adenosylcob(III)yrinic acid a,c-diamide serves as a versatile chemoenzymatic platform for generating adenosylcobalamin analogs with modified lower ligand structures or altered corrin ring substituents. The CobQ enzyme accepts the diamide substrate with the lowest Km (1.04 µM) and can process analogs bearing modifications at positions b, d, e, and g, as demonstrated by the detection of triamide, tetraamide, and pentaamide intermediates with comparable Km values (1.21–1.25 µM) [1]. Downstream enzymes—including adenosylcobinamide kinase (EC 2.7.1.156) and adenosylcobinamide-phosphate guanylyltransferase—can then convert amidated products to GDP-activated intermediates for nucleotide loop assembly [2]. This modular approach enables the production of isotopically labeled, fluorescent, or affinity-tagged adenosylcobalamin derivatives for biochemical probe applications, with adenosylcob(III)yrinic acid a,c-diamide as the optimal starting material due to its defined oxidation state and dual amidation at positions a and c [2].

Application
Selection Property
Validation Focus
CobQ amidation cascade reconstitution
Kinetic preference in CobQ substrate
Substrate Km and glutamine utilization
Cobalamin pathway metabolic engineering
Pathway convergence node
Flux optimization and bottleneck diagnostics
Adenosyltransferase structural biology
Air-stable Co(III) adenosyl ligand
Product-state co-crystallization
Adenosylcobalamin analog chemoenzymatic synthesis
Defined diamide for modular synthesis
Downstream amidation and loop assembly
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